Cas no 2137717-18-9 (4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol)

4-[(1-Benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol is a heterocyclic compound featuring a benzyl-substituted pyrazole moiety linked to a tetrahydrofuran ring via an ether bridge. Its structural complexity offers versatility in synthetic applications, particularly in medicinal chemistry and agrochemical research. The presence of both pyrazole and oxolane functional groups enhances its potential as a scaffold for designing biologically active molecules. The hydroxyl group at the 3-position of the oxolane ring provides a reactive site for further derivatization, enabling tailored modifications for specific applications. This compound's balanced lipophilicity and polarity contribute to favorable solubility and bioavailability profiles, making it a valuable intermediate in drug discovery and fine chemical synthesis.
4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol structure
2137717-18-9 structure
Product Name:4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol
CAS No:2137717-18-9
MF:C14H16N2O3
MW:260.288443565369
CID:6244175
PubChem ID:137703348
Update Time:2025-10-28

4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

    • EN300-718462
    • 4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol
    • 2137717-18-9
    • Inchi: 1S/C14H16N2O3/c17-13-9-18-10-14(13)19-12-6-15-16(8-12)7-11-4-2-1-3-5-11/h1-6,8,13-14,17H,7,9-10H2
    • InChI Key: HHBGXHRXIFRKHH-UHFFFAOYSA-N
    • SMILES: O1CC(C(C1)OC1C=NN(CC2C=CC=CC=2)C=1)O

Computed Properties

  • Exact Mass: 260.11609238g/mol
  • Monoisotopic Mass: 260.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 56.5Ų

4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-718462-0.05g
4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol
2137717-18-9 95.0%
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$1224.0 2025-03-12
Enamine
EN300-718462-0.1g
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2137717-18-9 95.0%
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EN300-718462-5.0g
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Additional information on 4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol

Comprehensive Overview of 4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol (CAS No. 2137717-18-9): Properties, Applications, and Research Insights

The compound 4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol (CAS No. 2137717-18-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, including a benzyl-substituted pyrazole core and a tetrahydrofuran-3-ol moiety, this compound exhibits potential for diverse applications. Researchers are particularly interested in its role as a building block for drug discovery, given its ability to modulate biological targets. The CAS number 2137717-18-9 serves as a critical identifier for tracking its synthesis, purity, and regulatory compliance in global databases.

In recent years, the demand for heterocyclic compounds like 4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol has surged due to their relevance in medicinal chemistry. A trending topic in 2024 is the exploration of small-molecule modulators for kinase inhibition, where this compound's pyrazole-oxolane hybrid structure could play a pivotal role. Computational studies suggest its potential affinity for ATP-binding pockets, aligning with searches for "kinase inhibitor scaffolds" or "pyrazole derivatives in drug design." Its logP and hydrogen-bonding capacity further make it a candidate for optimizing bioavailability—a frequently searched term in ADMET prediction tools.

Synthetic routes to CAS 2137717-18-9 often involve Pd-catalyzed cross-coupling or nucleophilic substitution reactions, reflecting broader industry trends toward green chemistry and atom economy. Analytical techniques such as HPLC-MS and NMR spectroscopy are essential for characterizing its purity, a topic frequently queried in quality control forums. Notably, its benzyl-protecting group offers versatility in further functionalization, addressing common search queries like "protecting group strategies for pyrazoles."

Beyond pharmaceuticals, 4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol is explored in material science, particularly in liquid crystal and polymeric additive applications. Its aromatic and polar groups contribute to thermal stability—a hotspot in "high-performance materials" research. Regulatory databases confirm its non-hazardous status under standard conditions, ensuring compliance with REACH and FDA guidelines, which are top concerns for industrial users.

Future directions for 2137717-18-9 include structure-activity relationship (SAR) studies and cocrystal engineering, areas dominating recent patent filings. As AI-driven molecular property prediction tools advance, this compound's data-rich profile (e.g., cLogP ~2.1, TPSA 50 Ų) positions it as a benchmark for cheminformatics validation—addressing trending searches like "AI in chemical synthesis." Collaborative efforts between academia and industry continue to unlock its potential, solidifying its role in next-generation therapeutic agents and smart materials.

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